1-(2-bromobenzoyl)-4-[3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine

• IUPAC Name: (2-bromophenyl)-[4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C21H17BrFN7O/c22-17-4-2-1-3-16(17)21(31)29-11-9-28(10-12-29)19-18-20(25-13-24-19)30(27-26-18)15-7-5-14(23)6-8-15/h1-8,13H,9-12H2
• InChI Key: BMDXHRZTGROUSP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=NC3=C2N=NN3C4=CC=C(C=C4)F)C(=O)C5=CC=CC=C5Br
• Molecular Formula: C21H17BrFN7O
• Molecular Weight: 482.3 g/mol
• CAS No.: 946363-99-1

Description

1-(2-bromobenzoyl)-4-[3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine is a heterocyclic compound featuring a triazolopyrimidine core fused with a piperazine moiety. The structure includes a 2-bromobenzoyl group at the piperazine nitrogen and a 4-fluorophenyl substituent on the triazole ring. However, detailed pharmacological or synthetic data for this specific compound remain scarce in publicly available literature.

Mechanism of Action

Target of Action

Compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors, suggesting that this compound may also interact with various biological targets.

Mode of Action

It’s worth noting that similar compounds have shown a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities. This suggests that the compound may interact with its targets in a way that modulates these biological processes.

Biochemical Pathways

Given the broad range of biological activities exhibited by similar compounds, it is likely that this compound affects multiple biochemical pathways, leading to a variety of downstream effects.

Comparison with Similar Compounds

Structural Analogues with Piperazine Fragments

Piperazine derivatives are widely explored for their pharmacological versatility. Key analogues include:

Compound Name	Key Substituents	Biological Activity/Application	Reference
1-(4-fluorobenzyl)piperazine derivatives (e.g., compounds 7–19 from )	4-fluorobenzyl, benzoyl groups	Tyrosine kinase inhibitors
1-(4-bromobenzyl)-4-(furan-2-ylmethyl)piperazine ()	4-bromobenzyl, furan-2-ylmethyl	Structural data available; activity N/A
4-(4-Bromophenylhydrazono)-1-(5-bromopyrimidin-2-yl)-3-methyl-2-pyrazolin-5-one ()	Bromophenyl, pyrimidine-pyrazole hybrid	Antiviral, anti-inflammatory

Key Observations :

• Substituent Position : The 2-bromobenzoyl group in the target compound differs from the 4-bromobenzyl group in ’s analogue. Positional isomerism may influence steric hindrance and binding affinity .
• Heterocyclic Core: The triazolopyrimidine core in the target compound contrasts with the pyrimidine-pyrazole hybrid in .
• Fluorine vs. Bromine : The 4-fluorophenyl group in the target compound may enhance membrane permeability compared to brominated analogues, as fluorine’s smaller size and electronegativity optimize lipophilicity .